97-96-1

2-Ethylbutanal

In Stock

• CAS RN:
• 97-96-1

• Formula:
• C6H12O

• InChI:
• InChI=1S/C6H12O/c1-3-6(4-2)5-7/h5-6H,3-4H2,1-2H3

• InChIKey:
• UNNGUFMVYQJGTD-UHFFFAOYSA-N

• 2-Ethylbutyraldehyde reacts with cyclohexanecarbaldehyde to form homoallylic alcohols.
  2-Ethylbutanal, also known as (C2H5)2chcho or 3-formylpentane, belongs to the class of organic compounds known as organic oxides. These are organic compounds containing an oxide group. 2-Ethylbutanal exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 2-ethylbutanal is primarily located in the cytoplasm. 2-Ethylbutanal is a sweet, cocoa, and ethereal tasting compound that can be found in cereals and cereal products, fruits, mollusks, and potato. This makes 2-ethylbutanal a potential biomarker for the consumption of these food products.
  2-ethylbutyraldehyde appears as a clear colorless liquid. Less dense than water and insoluble in water. Vapors heavier than air.
  

4-Ethynylbenzaldehyde

In Stock

• CAS RN:
• 63697-96-1

• Formula:
• C9H6O

• InChI:
• InChI=1S/C9H6O/c1-2-8-3-5-9(7-10)6-4-8/h1,3-7H

• InChIKey:
• BGMHQBQFJYJLBP-UHFFFAOYSA-N

• 4-Ethynylbenzaldehyde is a useful research compound. Its molecular formula is C9H6O and its molecular weight is 130.14 g/mol. The purity is usually 95%.

(R)-N-Phenylpyrrolidine-2-carboxamide hydrochloride

In Stock

• CAS RN:
• 877597-96-1

• Formula:
• C11H15ClN2O

• InChI:
• InChI=1S/C11H14N2O.ClH/c14-11(10-7-4-8-12-10)13-9-5-2-1-3-6-9;/h1-3,5-6,10,12H,4,7-8H2,(H,13,14);1H/t10-;/m1./s1

• InChIKey:
• QULLGQCXQHTTTF-HNCPQSOCSA-N

• (R)-N-Phenylpyrrolidine-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C11H15ClN2O and its molecular weight is 226.7. The purity is usually 95%.

Ethyl 2-(phenylamino)-4-(trifluoromethyl)thiazole-5-carboxylate

Usually In Stock

• CAS RN:
• 937597-96-1

• Formula:
• C13H11F3N2O2S

• InChI:
• InChI=1S/C13H11F3N2O2S/c1-2-20-11(19)9-10(13(14,15)16)18-12(21-9)17-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,17,18)

• InChIKey:
• XOSNIDSVGJVRPW-UHFFFAOYSA-N

• Ethyl 2-(phenylamino)-4-(trifluoromethyl)thiazole-5-carboxylate is a useful research compound. Its molecular formula is C13H11F3N2O2S and its molecular weight is 316.3 g/mol. The purity is usually 95%.

4-Bromo-5-formylthiophene-2-carboxylic acid

In Stock

• CAS RN:
• 940097-96-1

• Formula:
• C6H3BrO3S

• InChI:
• InChI=1S/C6H3BrO3S/c7-3-1-4(6(9)10)11-5(3)2-8/h1-2H,(H,9,10)

• InChIKey:
• UREDOEQKTBTCRT-UHFFFAOYSA-N

• 4-Bromo-5-formylthiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C6H3BrO3S and its molecular weight is 235.05. The purity is usually 95%.

(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)decanoic Acid

In Stock

• CAS RN:
• 220497-96-1

• Formula:
• C25H31NO4

• InChI:
• InChI=1S/C25H31NO4/c1-2-3-4-5-6-7-16-23(24(27)28)26-25(29)30-17-22-20-14-10-8-12-18(20)19-13-9-11-15-21(19)22/h8-15,22-23H,2-7,16-17H2,1H3,(H,26,29)(H,27,28)/t23-/m1/s1

• InChIKey:
• LSMLSLHVRMSYPT-HSZRJFAPSA-N

• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)decanoic Acid, also known as (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)decanoic Acid, is a useful research compound. Its molecular formula is C25H31NO4 and its molecular weight is 409.5 g/mol. The purity is usually 95%.

2-[2-(3,5-dimethylpyrazol-1-yl)-4-methyl-6-oxopyrimidin-1-yl]-N-naphthalen-1-ylacetamide

In Stock

• CAS RN:
• 1001797-96-1

• Formula:
• C22H21N5O2

• InChI:
• InChI=1S/C22H21N5O2/c1-14-12-21(29)26(22(23-14)27-16(3)11-15(2)25-27)13-20(28)24-19-10-6-8-17-7-4-5-9-18(17)19/h4-12H,13H2,1-3H3,(H,24,28)

• InChIKey:
• RLSGTCIUPIHQQT-UHFFFAOYSA-N

• 2-[2-(3,5-dimethylpyrazol-1-yl)-4-methyl-6-oxopyrimidin-1-yl]-N-naphthalen-1-ylacetamide is a useful research compound. Its molecular formula is C22H21N5O2 and its molecular weight is 387.443. The purity is usually 95%.

2-(4-methoxyphenyl)-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide

In Stock

• CAS RN:
• 1019097-96-1

• Formula:
• C24H21N7O3

• InChI:
• InChI=1S/C24H21N7O3/c1-15-12-20(26-21(32)13-16-8-10-18(34-2)11-9-16)31(29-15)24-27-22-19(23(33)28-24)14-25-30(22)17-6-4-3-5-7-17/h3-12,14H,13H2,1-2H3,(H,26,32)(H,27,28,33)

• InChIKey:
• XLGDSSAAJXJFJY-UHFFFAOYSA-N

• 2-(4-methoxyphenyl)-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C24H21N7O3 and its molecular weight is 455.478. The purity is usually 95%.

4-Chloro-6-ethyl-2-(4-nitrophenyl)pyrimidine

In Stock

• CAS RN:
• 1153297-96-1

• Formula:
• C12H10ClN3O2

• InChI:
• InChI=1S/C12H10ClN3O2/c1-2-9-7-11(13)15-12(14-9)8-3-5-10(6-4-8)16(17)18/h3-7H,2H2,1H3

• InChIKey:
• RSXIVHRRMXHXGD-UHFFFAOYSA-N

• 4-Chloro-6-ethyl-2-(4-nitrophenyl)pyrimidine is a useful research compound. Its molecular formula is C12H10ClN3O2 and its molecular weight is 263.68 g/mol. The purity is usually 95%.

1-[(4-bromophenyl)methyl]-2,3-dihydro-1H-indol-2-one

In Stock

• CAS RN:
• 1226397-96-1

• Formula:
• C15H12BrNO

• InChI:
• InChI=1S/C15H12BrNO/c16-13-7-5-11(6-8-13)10-17-14-4-2-1-3-12(14)9-15(17)18/h1-8H,9-10H2

• InChIKey:
• HGYNNUZWHBHUML-UHFFFAOYSA-N

• 1-[(4-bromophenyl)methyl]-2,3-dihydro-1H-indol-2-one is a useful research compound. Its molecular formula is C15H12BrNO and its molecular weight is 302.171. The purity is usually 95%.

1-[(2-Methoxyethyl)carbamoyl]ethyl 4-aminobenzoate

Usually In Stock

• CAS RN:
• 1307397-96-1

• Formula:
• C13H18N2O4

• InChI:
• InChI=1S/C13H18N2O4/c1-9(12(16)15-7-8-18-2)19-13(17)10-3-5-11(14)6-4-10/h3-6,9H,7-8,14H2,1-2H3,(H,15,16)

• InChIKey:
• KRAUQEQTGHGCCU-UHFFFAOYSA-N

• 1-[(2-Methoxyethyl)carbamoyl]ethyl 4-aminobenzoate is a useful research compound. Its molecular formula is C13H18N2O4 and its molecular weight is 266.297. The purity is usually 95%.

(E)-4-(Dimethylamino)-1-[4-[methyl-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amino]azepan-1-yl]but-2-en-1-one

Usually In Stock

• CAS RN:
• 2248097-96-1

• Formula:
• C17H29N5O2

• InChI:
• InChI=1S/C17H29N5O2/c1-14-18-16(19-24-14)13-21(4)15-7-5-11-22(12-9-15)17(23)8-6-10-20(2)3/h6,8,15H,5,7,9-13H2,1-4H3/b8-6+

• InChIKey:
• OQUCMPXIEKYAGU-UHFFFAOYSA-N

• (E)-4-(Dimethylamino)-1-[4-[methyl-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amino]azepan-1-yl]but-2-en-1-one is a useful research compound. Its molecular formula is C17H29N5O2 and its molecular weight is 335.452. The purity is usually 95%.

2-(2-Cyclopropylpyrimidin-4-yl)-6-phenyl-2-azaspiro[3.3]heptane

Usually In Stock

• CAS RN:
• 2379997-96-1

• Formula:
• C19H21N3

• InChI:
• InChI=1S/C19H21N3/c1-2-4-14(5-3-1)16-10-19(11-16)12-22(13-19)17-8-9-20-18(21-17)15-6-7-15/h1-5,8-9,15-16H,6-7,10-13H2

• InChIKey:
• DLDQWQBPHSGDAI-UHFFFAOYSA-N

• 2-(2-Cyclopropylpyrimidin-4-yl)-6-phenyl-2-azaspiro[3.3]heptane is a useful research compound. Its molecular formula is C19H21N3 and its molecular weight is 291.398. The purity is usually 95%.